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Compound of Interest

Compound Name: Raclopride-d5 Hydrochloride

Cat. No.: B565286

Essential Safety and Handling of Raclopride-d5
Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for Raclopride-d5 Hydrochloride, a deuterium-labeled dopamine
D2/D3 receptor antagonist.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Raclopride-d5
Hydrochloride is the first step toward safe handling. The following table summarizes key

guantitative data.
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Property Value

Molecular Formula C15H16D5CI3N203
Molecular Weight 352.27 g/mol [1]
CAS Number 1217623-85-2[1]
Appearance Solid powder

Purity >99% by HPLC
Solubility Soluble in DMSO

Hazard Identification and Personal Protective Equipment
(PPE)

While Raclopride-d5 Hydrochloride is not classified as a hazardous substance or mixture,
adherence to standard laboratory safety protocols is essential to minimize exposure.[1]

Engineering Controls:
o Work in a well-ventilated area, preferably in a fume hood.
e Ensure easy access to a safety shower and eyewash station.[1]

Personal Protective Equipment (PPE): The following PPE is recommended when handling

Raclopride-d5 Hydrochloride:

PPE Category Specific Recommendation

Eye Protection Safety goggles with side-shields[1]

Hand Protection Protective gloves[1]

Skin and Body Protection Impervious clothing, such as a lab coat[1]

Use in a well-ventilated area. If dust or aerosols

Respiratory Protection ]
are generated, a respirator may be necessary.
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Safe Handling and Storage Protocol

Handling:

e Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

e Avoid Inhalation: Do not breathe dust or aerosols.[1]

e Use in Ventilated Area: Handle only in areas with appropriate exhaust ventilation.[1]

Storage: Proper storage is crucial to maintain the integrity of the compound.

Condition Temperature Duration
Powder -20°C 3years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

The compound can be shipped at room temperature for less than two weeks.[1]

First Aid Measures

In the event of exposure, follow these immediate first aid procedures:
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
Eye Contact water, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1][2]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) C . :
clothing. If irritation persists, seek medical

attention.[1][2]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o )
stopped, give artificial respiration. Seek medical
attention.[1][2]

Do NOT induce vomiting. Wash out the mouth

Ingestion with water and seek immediate medical

attention.[1]

Accidental Release and Disposal Plan

Accidental Release:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain Spill: Use an absorbent material like diatomite or universal binders to contain the
spill.[1]

Decontaminate: Clean the affected surfaces and equipment by scrubbing with alcohol.[1]

Collect Waste: Place the contaminated material into a sealed container for disposal.

Disposal: Dispose of the waste material in accordance with local, state, and federal regulations.
It is recommended to use a licensed professional waste disposal service. Do not allow the
product to enter drains or water courses.[1]
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Visualizing the Safe Handling Workflow

To further clarify the procedural steps for handling Raclopride-d5 Hydrochloride, the following
diagram illustrates the logical workflow from receipt of the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of Raclopride-d5 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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